2-[2-(5-Methyl-2-thienyl)ethoxy]acetic acid

• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• IUPAC Name: 2-[2-(5-methylthiophen-2-yl)ethoxy]acetic acid
• InChI: InChI=1S/C9H12O3S/c1-7-2-3-8(13-7)4-5-12-6-9(10)11/h2-3H,4-6H2,1H3,(H,10,11)
• InChI Key: ZZLVWRUEMBUPTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CCOCC(=O)O

Description

2-[2-(5-Methyl-2-thienyl)ethoxy]acetic acid is a useful research compound. Its molecular formula is C9H12O3S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (0.622 g) was suspended in dry dimethylformamide (5 ml) and treated dropwise with a solution of 2-(5-methyl-2-thienyl)ethanol (1.0 g) in dry dimethylformamide (5 ml). The mixture was stirred at room temperature under nitrogen for 2 hours then a solution of chloroacetic acid (0.664 g) in dry dimethylformamide (5 ml) added. The mixture was stirred at room temperature overnight. The volatiles were removed in vacuo and the residue quenched with water and extracted with ethyl acetate. The aqueous layer was adjusted to pH 2 using dilute hydrochloric acid and then extracted with ethyl acetate. This extract was washed with water, brine then dried (MgSO4). The solvent was removed in vacuo to give a brown oil (1.51 g) which was used without further purification.